Cas no 2138381-15-2 (7-Bromo-2-cyclobutyl-3-hydrazinylquinoline)

• Product Name: 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline
• CAS No: 2138381-15-2
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 6022985
• PubChem ID: 165778358
• Update Time: 2025-06-22

7-Bromo-2-cyclobutyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-cyclobutyl-3-hydrazinylquinoline
• 2138381-15-2
• EN300-801766
• 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline

• Inchi： 1S/C13H14BrN3/c14-10-5-4-9-6-12(17-15)13(8-2-1-3-8)16-11(9)7-10/h4-8,17H,1-3,15H2
• InChI Key： YLFVXEFQBTWXRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C(=C2)NN)C1CCC1

Computed Properties

• Exact Mass: 291.03711g/mol
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline

Introduction to 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline (CAS No. 2138381-15-2)

7-Bromo-2-cyclobutyl-3-hydrazinylquinoline (CAS No. 2138381-15-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline consists of a quinoline core with a bromine substituent at the 7-position, a cyclobutyl group at the 2-position, and a hydrazine moiety at the 3-position. These functional groups contribute to its potential biological activity and pharmacological properties. The bromine substituent can enhance the lipophilicity of the molecule, while the cyclobutyl group provides steric hindrance and conformational rigidity. The hydrazine moiety is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in drug design.

Recent studies have explored the biological activities of 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its anticancer properties, 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics, which are urgently needed due to the increasing prevalence of antibiotic-resistant strains.

The pharmacokinetic properties of 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline have also been studied to assess its suitability as a therapeutic agent. In vivo studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

To further understand the potential applications of 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions of this compound with various biological targets. These studies aim to identify key structural features that can be modified to improve its therapeutic efficacy.

In conclusion, 7-Bromo-2-cyclobutyl-3-hydrazinylquinoline (CAS No. 2138381-15-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide valuable insights into its mechanisms of action and optimize its use in clinical settings.